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phenylquinazoline

Cat. No.: B1504901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the efficient synthesis of 4-

anilinoquinazoline derivatives using microwave-assisted organic synthesis (MAOS). These

compounds are of significant interest in drug discovery, particularly as potent inhibitors of

receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are pivotal in cancer

progression.[1][2][3]

The methodologies described herein offer a rapid and effective alternative to conventional

heating methods, often resulting in higher yields and shorter reaction times.[4][5]

Quantitative Data Summary
The following tables summarize key quantitative data for a selection of synthesized 4-

anilinoquinazoline derivatives, highlighting their biological activity against various cancer cell

lines and their inhibitory concentrations against key kinases.

Table 1: EGFR and VEGFR-2 Inhibitory Activity of Selected 4-Anilinoquinazoline Derivatives
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Compound Target Kinase IC50 (µM) Reference

15a EGFR 0.13 [1]

VEGFR-2 0.56 [1]

15b EGFR 0.15 [1]

VEGFR-2 1.81 [1]

15e EGFR 0.69 [1]

VEGFR-2 0.87 [1]

14d
EGFR

L858R/T790M/C797S
0.75 [6]

EGFR

19del/T790M/C797S
0.09 [6]

8a EGFR -

VEGFR-2 -

30 A431 Cell Line 3.5 [7]

33 A431 Cell Line 3 [7]

8f EGFR-TK 0.119 [8]

9 EGFR-TK 0.115 [8]

19h EGFR 0.00047 [9]

40 VEGFR-2 0.0464 [10]

PDGFR-β 0.6736 [10]

EGFR 0.3848 [10]

Table 2: Anti-proliferative Activity of Selected 4-Anilinoquinazoline Derivatives Against Cancer

Cell Lines
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Compound Cell Line IC50 (µM) Reference

15b HT-29 (Colon) 5.27 [1]

MCF-7 (Breast) 4.41 [1]

H460 (Lung) 11.95 [1]

8a A431 (Skin) 2.62

RB1 HCT116 (Colon) Potent [11]

K562 (Leukemia) Potent [11]

SKBR3 (Breast) Potent [11]

1f HeLa (Cervical) 10.18 [12]

BGC823 (Gastric) 8.32 [12]

2i HeLa (Cervical) 7.15 [12]

BGC823 (Gastric) 4.65 [12]

DW-8 HCT116 (Colon) 8.50 [13]

HT29 (Colon) 5.80 [13]

SW620 (Colon) 6.15 [13]

21 A549 (Lung) 7.588 [10]

25 A549 (Lung) 8.619 [10]

27 A549 (Lung) 6.936 [10]

37 A549 (Lung) 8.516 [10]

19h A549 (Lung) Sub-micromolar [9]

HT-29 (Colon) Sub-micromolar [9]

Table 3: Comparison of Conventional vs. Microwave-Assisted Synthesis
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Compound Method Reaction Time Yield (%) Reference

5b Conventional 12 h 37.3 [4]

5b Microwave 10 min - [4]

5a-5g Conventional 12 h - [4]

5a-5g Microwave 20 min Higher Yields [4]

71a Conventional 30 h 55 [14]

71a Microwave 1.5 h 78 [14]

Experimental Protocols
General Protocol for Microwave-Assisted Synthesis of 4-
Anilinoquinazoline Derivatives
This protocol outlines a general procedure for the synthesis of 4-anilinoquinazoline derivatives

from a 4-chloroquinazoline precursor and a substituted aniline.

Materials:

Substituted 4-chloroquinazoline

Substituted aniline

Solvent (e.g., 2-propanol, isopropanol)

Microwave reactor vials

Stir bar

Microwave synthesizer

Procedure:

In a microwave reactor vial, combine the substituted 4-chloroquinazoline (1.0 mmol) and the

substituted aniline (1.2 mmol).
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Add a magnetic stir bar to the vial.

Add the solvent (e.g., 2-propanol, 5-10 mL).

Seal the vial with a cap.

Place the vial in the cavity of the microwave synthesizer.

Set the reaction parameters:

Temperature: 80-120°C

Power: 60-150 W

Time: 10-30 minutes

After the reaction is complete, allow the vial to cool to room temperature.

The resulting mixture may precipitate the product upon cooling. If so, collect the solid by

filtration.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.

Purify the crude product by recrystallization or column chromatography.

Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry.[11]

Visualizations
Chemical Reaction Scheme
The following diagram illustrates the general reaction for the microwave-assisted synthesis of

4-anilinoquinazoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Microwave-Assisted
Synthesis of 4-Anilinoquinazoline Derivatives]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1504901#microwave-assisted-synthesis-of-4-
anilinoquinazoline-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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